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Compound of Interest

Compound Name: Diallyl carbonate

Cat. No.: B085299

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Diallyl carbonate, including detailed operational and disposal plans to
foster a culture of safety and build unwavering trust in your laboratory practices.

Personal Protective Equipment (PPE) for Diallyl
Carbonate

When handling Diallyl carbonate, a comprehensive approach to personal protection is critical
to prevent skin and eye contact, inhalation, and ingestion. The following table summarizes the
recommended PPE.
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Protection Type

Equipment

Specification and Use

Eye and Face Protection

Safety glasses with side

shields or Chemical safety

goggles

Must conform to EU EN166 or
US NIOSH standards. Use for

low splash potential activities.

[1]

Face shield

To be worn over safety glasses
or goggles during procedures

with a higher risk of splashing.
[2]

Hand Protection

Chemically resistant gloves

Nitrile gloves are suitable for
incidental contact. For
prolonged immersion, consult
the manufacturer's chemical

resistance guide.[2]

Body Protection

Laboratory coat

A standard lab coat is
necessary to protect against

minor splashes.[2]

Flame retardant antistatic

protective clothing

Recommended for enhanced

protection.

Respiratory Protection

Air-purifying respirator with

appropriate filter

Required when vapors or
aerosols are generated. A type
ABEK (EN14387) respirator

filter is recommended.[3]

Experimental Protocols: Safe Handling and
Emergency Procedures

Adherence to strict protocols is essential for the safe handling of Diallyl carbonate.

Handling and Storage

» Ventilation: Always handle Diallyl carbonate in a well-ventilated area, preferably within a

chemical fume hood.[4][5]
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« Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[6] Use non-
sparking tools and explosion-proof equipment.[4][5]

e Personal Hygiene: Wash hands thoroughly after handling.[4] Do not eat, drink, or smoke in
the work area.[1][6] Contaminated clothing should be removed and washed before reuse.[1]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[7] The
recommended storage temperature is 2-8°C. Store locked up.

Accidental Release Measures

In the event of a spill, follow these steps:
o Evacuate: Evacuate personnel from the immediate area.[1][5]
o Ventilate: Ensure adequate ventilation.[1][5][8]

o Containment: Prevent further leakage or spillage if it is safe to do so.[1][5] Do not let the
chemical enter drains.[1][5][7][8]

o Cleanup: Absorb the spill with an inert, non-combustible material such as sand, earth, or
vermiculite.[7][8] Collect the absorbed material into a suitable, closed container for disposal.

(510718l

First-Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[5][6][8]

 In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected
area with plenty of soap and water.[5][7][8]

» In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and consult a physician.[5][7][8]

 If Swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[1][5][6][7][8]
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Operational Workflow and Disposal Plan
The following diagram illustrates the logical workflow for the safe handling and disposal of

Diallyl carbonate.

Caption: Logical workflow for the safe handling and disposal of Diallyl carbonate.

Disposal Plan

All waste materials, including unused Diallyl carbonate and contaminated items, must be
treated as hazardous waste.[7][8]

o Containers: Do not mix with other waste. Leave chemicals in their original containers. Handle
uncleaned containers as you would the product itself.

» Disposal Method: Dispose of contents and containers at an approved waste disposal plant in
accordance with local, regional, and national regulations.[1] Offer surplus and non-recyclable
solutions to a licensed disposal company.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Diallyl Carbonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085299#personal-protective-equipment-for-handling-
diallyl-carbonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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